An In-depth Technical Guide to the Synthesis and Characterization of 6-n-Heptylmercaptopurine
An In-depth Technical Guide to the Synthesis and Characterization of 6-n-Heptylmercaptopurine
This guide provides a comprehensive overview of the synthesis and characterization of 6-n-Heptylmercaptopurine, a derivative of the clinically significant antimetabolite, 6-mercaptopurine. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry, offering both theoretical insights and practical, field-proven protocols.
Introduction: The Significance of 6-Mercaptopurine and its Analogs
6-Mercaptopurine (6-MP) is a cornerstone therapeutic agent in the treatment of acute lymphoblastic leukemia and also finds application as an immunosuppressant.[1][2] It functions as a purine antagonist, where its active metabolites disrupt DNA replication and transcription, leading to cytotoxicity in cancer cells.[1][3] However, the clinical efficacy of 6-MP can be hampered by its low oral bioavailability, short half-life, and inter-individual variability in patient response.[1][2]
The synthesis of 6-MP derivatives, such as 6-n-Heptylmercaptopurine, is a strategic approach to overcome these limitations. The introduction of a hydrophobic alkyl chain at the 6-position can modulate the compound's lipophilicity, potentially enhancing its cellular uptake and pharmacokinetic profile.[3][4] Structure-activity relationship studies have shown that increasing the carbon chain length at this position can influence the drug's activity.[3] This guide will detail a robust methodology for the synthesis of 6-n-Heptylmercaptopurine and the analytical techniques required for its thorough characterization.
Part 1: Synthesis of 6-n-Heptylmercaptopurine
The synthesis of 6-n-Heptylmercaptopurine is typically achieved through a nucleophilic substitution reaction, specifically the S-alkylation of 6-mercaptopurine with an appropriate n-heptyl halide. This reaction is favored due to its simplicity and generally high yields.[5]
Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)
The core of the synthesis lies in the nucleophilic character of the sulfur atom in 6-mercaptopurine. The purine ring system can be considered an electron-withdrawing group, which acidifies the thiol proton. In the presence of a base, the thiol is deprotonated to form a thiolate anion, which is a potent nucleophile. This thiolate then attacks the electrophilic carbon of the n-heptyl halide, displacing the halide and forming the desired thioether linkage.
Detailed Experimental Protocol
Materials:
| Reagent/Solvent | Formula | Molar Mass ( g/mol ) | Purity |
| 6-Mercaptopurine (6-MP) | C₅H₄N₄S | 152.18 | ≥98% |
| n-Heptyl bromide | C₇H₁₅Br | 179.10 | ≥98% |
| Sodium hydroxide (NaOH) | NaOH | 40.00 | ≥97% |
| Ethanol (EtOH) | C₂H₅OH | 46.07 | Anhydrous |
| Water (H₂O) | H₂O | 18.02 | Deionized |
Procedure:
-
Preparation of the Reaction Mixture: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.52 g (10 mmol) of 6-mercaptopurine in 100 mL of ethanol.
-
Basification: To the stirred solution, add a solution of 0.40 g (10 mmol) of sodium hydroxide in 20 mL of water. Stir for 15 minutes at room temperature to ensure the complete formation of the sodium thiolate salt of 6-mercaptopurine.
-
Alkylation: Add 1.97 g (11 mmol) of n-heptyl bromide dropwise to the reaction mixture.
-
Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., Chloroform:Methanol 9:1 v/v).
-
Work-up: After the reaction is complete, allow the mixture to cool to room temperature. A precipitate of the product may form. If so, collect the solid by vacuum filtration. If no precipitate forms, reduce the volume of the solvent under reduced pressure.
-
Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol or an ethanol-water mixture, to yield a crystalline solid.
-
Drying: Dry the purified product in a vacuum oven at 40-50 °C to a constant weight.
Causality Behind Experimental Choices:
-
Choice of Base: Sodium hydroxide is a strong base that effectively deprotonates the thiol group of 6-mercaptopurine, creating the nucleophilic thiolate.
-
Choice of Solvent: Ethanol is a good solvent for both 6-mercaptopurine and n-heptyl bromide, providing a homogeneous reaction medium. Its boiling point allows for a convenient reflux temperature to drive the reaction to completion.
-
Reflux Conditions: Heating the reaction mixture at reflux increases the reaction rate, ensuring the completion of the S-alkylation in a reasonable timeframe.
Part 2: Characterization of 6-n-Heptylmercaptopurine
Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized 6-n-Heptylmercaptopurine. A combination of spectroscopic and chromatographic techniques is employed for this purpose.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of the synthesized compound.
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¹H NMR: The proton NMR spectrum will confirm the presence of the n-heptyl group. The expected signals include a triplet for the terminal methyl group (CH₃), multiplets for the methylene groups (CH₂) of the alkyl chain, and a triplet for the methylene group directly attached to the sulfur atom (S-CH₂). The protons on the purine ring will also give characteristic signals in the aromatic region.
-
¹³C NMR: The carbon-13 NMR spectrum will show distinct signals for each carbon atom in the molecule, further confirming the structure.
Expected ¹H NMR Data (in δ ppm):
| Protons | Chemical Shift (δ ppm) | Multiplicity |
| Purine C2-H | ~8.4 | Singlet |
| Purine C8-H | ~8.2 | Singlet |
| S-CH₂ | ~3.2 | Triplet |
| -(CH₂)₅- | ~1.2-1.8 | Multiplet |
| -CH₃ | ~0.9 | Triplet |
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in the molecule. The disappearance of the S-H stretching vibration from the starting material (6-mercaptopurine) and the presence of C-H stretching vibrations from the n-heptyl group are key indicators of a successful reaction.
Expected IR Absorption Bands:
| Functional Group | Wavenumber (cm⁻¹) | Intensity |
| N-H stretch (purine ring) | 3100-3000 | Medium |
| C-H stretch (sp³, alkyl) | 2950-2850 | Strong |
| C=N, C=C stretch (purine ring) | 1600-1450 | Medium |
| C-N stretch (purine ring) | 1350-1250 | Medium |
| C-S stretch | 700-600 | Weak |
The absence of a weak S-H stretching band around 2550 cm⁻¹ is a strong indication that the alkylation has occurred at the sulfur atom.[6]
Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight of the synthesized compound, providing definitive confirmation of its identity. For 6-n-Heptylmercaptopurine (C₁₂H₁₈N₄S), the expected monoisotopic mass is approximately 250.12 g/mol . High-resolution mass spectrometry (HRMS) can be used to determine the elemental composition with high accuracy.
High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for assessing the purity of the final product. A reverse-phase HPLC method is typically employed.
Example HPLC Method:
| Parameter | Condition |
| Column | C18 (e.g., 4.6 x 250 mm, 5 µm) |
| Mobile Phase | Acetonitrile:Water gradient or isocratic mixture |
| Flow Rate | 1.0 mL/min |
| Detection | UV at a specific wavelength (e.g., 325 nm)[7] |
| Injection Volume | 10-20 µL |
| Column Temperature | Ambient or controlled (e.g., 25 °C) |
A single, sharp peak in the chromatogram indicates a high degree of purity. The retention time of the product will be longer than that of the more polar starting material, 6-mercaptopurine. The method can be validated for linearity, accuracy, and precision.[8]
Conclusion
The synthesis of 6-n-Heptylmercaptopurine via S-alkylation of 6-mercaptopurine is a straightforward and efficient method for generating this promising analog. The comprehensive characterization using a suite of analytical techniques, including NMR, IR, MS, and HPLC, is crucial for verifying the structure and ensuring the purity of the final compound. This detailed guide provides a robust framework for researchers to successfully synthesize and characterize 6-n-Heptylmercaptopurine, facilitating further investigation into its potential as a therapeutic agent.
References
-
SYNTHESIS OF 6-MERCAPTOPURINE | PHARMACEUTICAL CHEMISTRY - YouTube. (2019). Retrieved from [Link]
-
Preparation, Characterization, Pharmacokinetic, and Therapeutic Potential of Novel 6-Mercaptopurine-Loaded Oral Nanomedicines for Acute Lymphoblastic Leukemia - NIH. (2021). Retrieved from [Link]
-
6-MERCAPTOPURINE SAR, synthesis, mechanism of action, therapeutic actions, side effects and mcq - Gpatindia. (2020). Retrieved from [Link]
-
6 Mercaptopurine Mechanism - YouTube. (2018). Retrieved from [Link]
-
Optimization and validation of an RP-HPLC method for the estimation of 6-mercaptopurine in bulk and pharmaceutical formulations - SciELO. (n.d.). Retrieved from [Link]
-
Alkylation of 6-mercaptopurine (6-MP) With N-alkyl-N-alkoxycarbonylaminomethyl Chlorides: S6-(N-alkyl-N-alkoxycarbonyl)aminomethyl-6-MP Prodrug Structure Effect on the Dermal Delivery of 6-MP - PubMed. (n.d.). Retrieved from [Link]
-
Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups - MDPI. (n.d.). Retrieved from [Link]
-
Analysis of 6-mercaptopurine and 6-methylmercaptopurine in dried blood spots using liquid chromatography-tandem mass spectrometry and its application in childhood acute lymphoblastic leukemia patients - ResearchGate. (2018). Retrieved from [Link]
-
Enhanced Cytotoxic Activity of 6-Mercaptopurine-Loaded Solid Lipid Nanoparticles in Hepatic Cancer Treatment - PubMed. (2023). Retrieved from [Link]
-
S-dealkylation of 6-methylmercaptopurine. | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved from [Link]
-
Novel derivatives of 6-mercaptopurine: synthesis, characterization and antiproliferative activities of S-allylthio-mercaptopurines - PubMed. (n.d.). Retrieved from [Link]
-
Synthesis of Novel 2- And 6-Alkyl/Arylthiopurine Derivatives | Request PDF - ResearchGate. (2014). Retrieved from [Link]
-
HPLC analysis of 6-mercaptopurine and metabolites in extracellular body fluids - PubMed. (1988). Retrieved from [Link]
-
Novel derivatives of 6-mercaptopurine: Synthesis, characterization and antiproliferative activities of S-allylthio-mercaptopurines | Request PDF - ResearchGate. (2007). Retrieved from [Link]
-
Identification of 6-methylmercaptopurine derivative formed during acid hydrolysis of thiopurine nucleotides in erythrocytes, using liquid chromatography-mass spectrometry, infrared spectroscopy, and nuclear magnetic resonance assay - PubMed. (n.d.). Retrieved from [Link]
-
Studies on the anti-inflammatory action of 6-mercaptopurine - PubMed. (1968). Retrieved from [Link]
-
CONTRIBUTION TO THE INFRARED SPECTRA OF ORGANOSULPHUR COMPOUNDS. (n.d.). Retrieved from [Link]
-
Potential Purine Antagonists. XVII. Preparation of Some 6-Alkylthiopurines and 4-Alkylthiopyrazolo[3,4-d]pyrimidines - ACS Publications. (n.d.). Retrieved from [Link]
-
Intrathecal 6-mercaptopurine: preclinical pharmacology, phase I/II trial, and pharmacokinetic study - PubMed. (n.d.). Retrieved from [Link]
-
Infrared Spectral Signatures of Nucleobases in Interstellar Ices I: Purines - PubMed Central. (2023). Retrieved from [Link]
-
Synthesis of 3-alkylthio-6-allylthiopyridazine derivatives and their antihepatocarcinoma activity - PubMed. (2005). Retrieved from [Link]
-
Improved HPLC Quantification of 6-Mercaptopurine Metabolites in Red Blood Cells: Monitoring Data and Literature Analysis - MDPI. (n.d.). Retrieved from [Link]
-
Captopril and 6-mercaptopurine: whose SH possesses higher antioxidant ability? - PubMed. (2009). Retrieved from [Link]
-
11.5: Infrared Spectra of Some Common Functional Groups - Chemistry LibreTexts. (2020). Retrieved from [Link]
-
An improved HPLC method for the quantitation of 6-mercaptopurine and its metabolites in red blood cells - PubMed. (2004). Retrieved from [Link]
-
9H-Purine - the NIST WebBook - National Institute of Standards and Technology. (n.d.). Retrieved from [Link]
-
RP-HPLC Method for the Estimation of 6-Mercaptopurine in Spiked Human Plasma and Pharmaceutical Formulations - ResearchGate. (2013). Retrieved from [Link]
-
Studies on the mechanism of action of 6-mercaptopurine in sensitive and resistant l1210 leukemia in vitro. - SciSpace. (n.d.). Retrieved from [Link]
Sources
- 1. Preparation, Characterization, Pharmacokinetic, and Therapeutic Potential of Novel 6-Mercaptopurine-Loaded Oral Nanomedicines for Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Enhanced Cytotoxic Activity of 6-Mercaptopurine-Loaded Solid Lipid Nanoparticles in Hepatic Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. 6-MERCAPTOPURINE SAR, synthesis, mechanism of action, therapeutic actions, side effects and mcq - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
- 4. Novel derivatives of 6-mercaptopurine: synthesis, characterization and antiproliferative activities of S-allylthio-mercaptopurines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. mdpi.com [mdpi.com]
- 7. researchgate.net [researchgate.net]
- 8. scielo.br [scielo.br]
